Tyrosinase-related protein-2 (180-188)
Description
Other Homo sapiens (human) protein
Scientific Research Applications
Immunotherapy in Melanoma Tyrosinase-related protein 2 (TRP2), particularly the peptide TRP2(180-188), plays a significant role in melanoma immunotherapy. The peptide induces cytotoxic T lymphocytes (CTLs) in melanoma patients, showing potential for melanoma treatment. TRP2 is identified as a melanoma antigen recognized by tumor reactive CTLs and is expressed in most melanocytes and melanomas. This characteristic makes it useful for the development of immunotherapies for melanoma patients with diverse HLA expression (Parkhurst et al., 1998).
Altered Peptide Ligands (APLs) for Enhanced Immunogenicity Research has focused on developing epitopes with amino acid replacements in their sequences to improve the low immunogenicity against the 'self' tumor antigen TRP-2. Altered peptide ligands (APLs) of TRP-2(180–188) have been designed with preferred HLA-A0201 molecule anchor residue replacement. These APLs, such as the TRP-2 2M analog, have demonstrated stronger binding-affinity to HLA-A0201 and superior immunological efficacy compared to the wild-type epitope, showing potential for peptide-mediated immunotherapy (Yan Tang et al., 2006).
Role in Pigment Synthesis and Melanin Biosynthesis TRP2 is a key enzyme in pigment synthesis, involved in the melanin biosynthesis pathway. It catalyzes specific reactions for the production of the melanin biopolymer, important for skin, hair, and eye pigmentation. TRP2, along with tyrosinase and TRP-1, shows homology, indicating a common ancestral origin. This function is essential for eumelanin synthesis in both mouse and human (del Marmol & Beermann, 1996).
Therapeutic Potential in Malignant Glioma TRP2 has been explored as a potential target for immunotherapeutic strategies in patients with malignant glioma. The expression of TRP2 in glioblastoma multiforme (GBM) and its recognition by HLA-A2-restricted CTLs suggest that it can be a useful antigen target for monitoring and developing immunotherapeutic strategies for glioma patients (Gentao Liu et al., 2003).
Role in Transcriptional Regulation TRP2, along with tyrosinase and TRP-1, is regulated by microphthalmia-associated transcription factor (MITF). MITF affects the transcription of these genes, which are crucial in melanin production. This regulatory mechanism is significant in understanding pigment cell-specific transcription and the molecular basis of pigmentation disorders (Yasumoto et al., 1997).
properties
Product Name |
Tyrosinase-related protein-2 (180-188) |
|---|---|
sequence |
SVYDFFVWL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Tyrosinase-related protein-2 (180-188) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
